Cas no 497261-33-3 (1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-)
497261-33-3 structure
Product Name:1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-
CAS No:497261-33-3
MF:C11H13BrN2
MW:253.138321638107
CID:1531564
Update Time:2024-08-23
1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-
- 8-bromo-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole
-
- Inchi: 1S/C11H13BrN2/c12-7-1-2-10-8(5-7)9-6-13-4-3-11(9)14-10/h1-2,5,9,11,13-14H,3-4,6H2
- InChI Key: LMWGYFVRTWDTOP-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Br)C=C2)C2CNCCC12
Computed Properties
- Exact Mass: 252.02629
Experimental Properties
- Density: 1.416±0.06 g/cm3(Predicted)
- Boiling Point: 340.9±42.0 °C(Predicted)
- PSA: 24.06
- pka: 10.05±0.20(Predicted)
1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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